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Compound of Interest

Compound Name:
2,2-Dimethyl-5-nitro-1,3-

benzodioxole

CAS No.: 54186-68-4

Cat. No.: B189132

Get Quote

Executive Summary: Immediate Action Directives
Do NOT dispose of 2,2-Dimethyl-5-nitro-1,3-benzodioxole down the drain.[1][2][3][4] This

compound carries a Category 2 Chronic Aquatic Toxicity rating (H411) and persists in water

systems.[3]

Do NOT mix with strong alkaline waste streams (e.g., sodium hydroxide solutions).[3] Nitro-

aromatic compounds can undergo exothermic decomposition or form unstable salts in high-pH

environments.[1][3]

Primary Disposal Method: High-temperature incineration via a licensed hazardous waste

contractor.[1][3]

Chemical Safety Profile & Hazard Identification
Effective disposal begins with understanding the specific stability profile of the molecule.[3] The

nitro group (
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) attached to the benzodioxole ring introduces thermal sensitivity that dictates our waste
handling protocols.[3]

Physicochemical Data Table
Property Specification Operational Implication

Chemical Name
2,2-Dimethyl-5-nitro-1,3-

benzodioxole

Official shipping name for

manifests.

CAS Number 32451-95-9
Required for waste labeling.[1]

[3]

Molecular Weight 195.17 g/mol N/A

Physical State Solid (Crystalline powder)
Dust explosion hazard if

aerosolized.[1][3]

GHS Hazards

H302: Harmful if

swallowedH411: Toxic to

aquatic life (Long-

lasting)H315/H319: Skin/Eye

Irritant

Requires full PPE (Nitrile

gloves, goggles) during waste

transfer.[1][3]

Reactivity Nitro-aromatic functionality

Thermal Sensitivity: May

decompose violently if heated

under confinement.[1][3][5]

The "Why" Behind the Protocol: Nitro-Aromatic
Instability
Unlike simple organic solvents, nitro-substituted benzodioxoles possess a high oxygen balance

within the molecule.[1][3] While 2,2-dimethyl substitution provides steric bulk that stabilizes the

ether linkage, the nitro group remains a site of potential energetic decomposition.[3]

Risk: Exposure to strong reducing agents or strong bases can trigger rapid, exothermic

degradation.[3]

Mitigation: Waste streams must be kept at neutral to slightly acidic pH (pH 5-8) to prevent

hydrolytic ring opening or nitro-group activation.[1][3]
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Waste Stream Segregation & Decision Logic
Proper segregation is the single most critical step in preventing "lab pack" accidents.[3]

Segregation Rules
NO Strong Bases: Never add to waste containers containing caustic soda, ammonia, or

high-pH buffers.[1][3]

NO Oxidizers: Keep separate from perchlorates, nitrates, or peroxides.[3]

NO Reducing Agents: Segregate from hydrides (e.g., LiAlH4, NaBH4) or active metals.[3]

Disposal Decision Tree
The following logic flow dictates the handling of CAS 32451-95-9 based on its physical state

and purity.
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Waste Assessment:
2,2-Dimethyl-5-nitro-1,3-benzodioxole

Physical State?

Solid / Pure Substance Solution / Mother Liquor

Pack in HDPE/Glass Jar
Label: Toxic Solid Organic Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(EtOAc, Hexane)

Bulking: Halogenated Waste Stream
(High BTU Incineration)

Bulking: Flammable Waste Stream
(Fuel Blending/Incineration)

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2,2-Dimethyl-5-nitro-1,3-benzodioxole waste

streams. Note that regardless of the solvent path, the endpoint is thermal destruction.[1][3]

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization
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Before moving the waste to central accumulation areas:[3]

Quench Reactive Intermediates: If the waste is a reaction mixture, ensure all reagents

(especially hydrides or coupling agents) are fully quenched.[3]

pH Check: Verify the pH of liquid waste is between 5 and 9. If highly basic, neutralize slowly

with dilute sulfuric acid before adding to the waste container.[3]

Cooling: Ensure waste is at room temperature (20-25°C). Never seal a container with warm

waste.[3]

Phase 2: Container Selection & Packaging[1][3]
Solid Waste: Use wide-mouth High-Density Polyethylene (HDPE) jars or amber glass jars.

Avoid metal containers due to potential corrosion from trace acidic impurities.[3]

Liquid Waste:

Compatible: HDPE carboys, Amber glass Winchester bottles.[3]

Headspace: Leave at least 10% headspace to allow for thermal expansion.[3]

Phase 3: Labeling (RCRA & GHS Compliance)
Attach a hazardous waste tag immediately upon the first drop of waste entering the container.

[3] The label must contain:

Constituents: "2,2-Dimethyl-5-nitro-1,3-benzodioxole" (Do not use abbreviations like

"Nitro-benzodioxole").[1][3]

Percentages: Estimate concentration (e.g., "5% in Ethyl Acetate").

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard.[3][5]

Phase 4: Storage & Handoff
Store in a Cool, Dry, Ventilated Area.

Secondary Containment: Mandatory.[3] Use polypropylene trays to capture potential leaks.[3]
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Light Protection: Store away from direct sunlight to prevent photo-degradation or thermal

buildup.[1][3]

Timeline: Schedule pickup with your licensed hazardous waste hauler (e.g., Veolia, Clean

Harbors) within 90 days (for Large Quantity Generators) or 180 days (for Small Quantity

Generators).[3]

Emergency Contingencies
Spill Response (Small Scale < 100g)

Evacuate: Remove unnecessary personnel from the immediate area.

PPE: Don nitrile gloves, lab coat, and safety goggles.[3] If powder is aerosolized, use a

P95/N95 respirator.[3]

Containment:

Solids: Gently cover with wet paper towels to prevent dust, then scoop into a disposal jar.

[3]

Liquids: Absorb with Vermiculite or Sand.[3]

CRITICAL: Do NOT use sawdust or paper-based absorbents for concentrated nitro

compounds, as this creates a combustible mixture.[1][3]

Clean Up: Wash the area with soap and water.[3] Collect the wash water as hazardous

waste (Toxic).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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